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Compound of Interest

Compound Name: Z3-Dodecenyl E2-butenoate

Cat. No.: B1352934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

high-purity Z3-Dodecenyl E2-butenoate, a significant semiochemical. While primarily

recognized as the female sex pheromone of the sweet potato weevil (Cylas formicarius), its

high purity and specific chemical structure make it a valuable tool for a range of research

applications, from chemical ecology to sensory neuroscience.[1] This guide is intended to

provide researchers with the necessary information to effectively utilize this compound in their

studies.

Compound Specifications and Commercial
Availability
High-purity Z3-Dodecenyl E2-butenoate is available from several commercial suppliers.

Researchers should always refer to the supplier's certificate of analysis for batch-specific data.

Table 1: Representative Supplier Specifications for High-Purity Z3-Dodecenyl E2-butenoate
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Parameter Typical Specification

Chemical Name (3Z)-dodecen-1-yl (2E)-but-2-enoate

CAS Number 104086-73-9

Molecular Formula C₁₆H₂₈O₂

Molecular Weight 252.4 g/mol

Purity ≥98%

Formulation Typically a solution in ethanol

Storage -20°C

Stability ≥ 2 years at -20°C

Note: Data compiled from multiple supplier datasheets. Always consult the documentation

provided with your specific product.

Application Notes
Primary Application: Insect Chemical Ecology and Pest
Management Research
Z3-Dodecenyl E2-butenoate is a critical tool for studying the chemical communication of the

sweet potato weevil.[1] Its primary research application lies in the development and

optimization of pheromone-based pest management strategies.[1] High-purity synthetic

pheromone is essential for creating precise and effective lures for monitoring and trapping male

sweet potato weevils.[1]

Research Applications in Sensory Biology and
Neuroscience
For researchers in sensory biology and neuroscience, Z3-Dodecenyl E2-butenoate serves as

a specific olfactory stimulus to investigate the mechanisms of insect olfaction. It can be used to:

Identify and characterize olfactory sensory neurons (OSNs) that respond to this specific

pheromone component.
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Study the signal transduction pathways involved in pheromone detection.

Investigate the neural circuits in the insect brain that process pheromone information.

Experimental Protocols
Quality Control and Purity Analysis: Gas
Chromatography-Mass Spectrometry (GC-MS)
It is crucial to verify the purity and identity of Z3-Dodecenyl E2-butenoate before use in

sensitive experiments. GC-MS is the standard method for this analysis.

Objective: To confirm the identity and assess the purity of a Z3-Dodecenyl E2-butenoate
sample.

Materials:

Z3-Dodecenyl E2-butenoate sample

High-purity hexane (or other suitable solvent)

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polarity)

Microsyringe

Protocol:

Sample Preparation: Prepare a dilute solution of the Z3-Dodecenyl E2-butenoate sample in

hexane (e.g., 100 µg/mL).

GC-MS Instrument Setup (Example Parameters):

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:
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Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold at 280°C for 5 minutes

MS Ion Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: m/z 40-400

Injection: Inject 1 µL of the prepared sample into the GC-MS.

Data Analysis:

Identify the peak corresponding to Z3-Dodecenyl E2-butenoate based on its retention

time.

Confirm the identity by comparing the obtained mass spectrum with a reference spectrum

(e.g., from a spectral library).

Calculate the purity by integrating the peak area of the compound and comparing it to the

total area of all detected peaks.

Diagram 1: GC-MS Analysis Workflow
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Click to download full resolution via product page

A flowchart of the Gas Chromatography-Mass Spectrometry (GC-MS) analysis protocol.

Bioactivity Assay: Electroantennography (EAG)
EAG is a technique used to measure the electrical response of an insect's antenna to volatile

compounds.[2] This protocol outlines a general procedure for assessing the bioactivity of Z3-
Dodecenyl E2-butenoate on the sweet potato weevil antenna.

Objective: To measure the antennal response of Cylas formicarius to Z3-Dodecenyl E2-
butenoate.

Materials:

Live male sweet potato weevils

Z3-Dodecenyl E2-butenoate

Solvent (e.g., hexane or mineral oil)

Filter paper strips

Pasteur pipettes

EAG system (micromanipulators, electrodes, amplifier, data acquisition system)

Dissecting microscope

Saline solution (e.g., Ringer's solution)

Protocol:

Pheromone Dilution: Prepare a serial dilution of Z3-Dodecenyl E2-butenoate in the chosen

solvent (e.g., from 1 ng/µL to 100 ng/µL).

Antenna Preparation:

Immobilize a male sweet potato weevil.
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Under the microscope, carefully excise one antenna at its base.

Mount the excised antenna between two glass capillary electrodes filled with saline

solution. The recording electrode is placed over the distal end of the antenna, and the

reference electrode is placed at the base.

Stimulus Delivery:

Apply a known volume (e.g., 10 µL) of a pheromone dilution onto a filter paper strip and

insert it into a Pasteur pipette.

A continuous stream of humidified, purified air is passed over the antenna.

The stimulus is delivered by puffing a pulse of air through the Pasteur pipette into the

continuous airstream.

Recording and Data Analysis:

Record the voltage deflection (EAG response) from the antenna upon stimulus

presentation.

Use a solvent blank as a negative control.

Measure the amplitude of the EAG response for each concentration.

Plot a dose-response curve to determine the sensitivity of the antenna to the pheromone.

Diagram 2: Electroantennography (EAG) Experimental Workflow
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A workflow diagram for the Electroantennography (EAG) bioassay.

Signaling Pathway
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The detection of Z3-Dodecenyl E2-butenoate by the male sweet potato weevil initiates a well-

characterized olfactory signaling cascade within the olfactory sensory neurons located in the

antennae.

Diagram 3: Insect Pheromone Olfactory Signaling Pathway
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A diagram of the insect pheromone olfactory signaling pathway.
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This document is intended for research purposes only and not for human or veterinary use.

Always follow appropriate laboratory safety procedures when handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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